Cas no 1396714-80-9 (3-[2-(2-fluorophenoxy)pyrimidin-5-yl]-1-phenylurea)

• Product Name: 3-[2-(2-fluorophenoxy)pyrimidin-5-yl]-1-phenylurea
• CAS No: 1396714-80-9
• MF: C₁₇H₁₃FN₄O₂
• MW: 324.309126615524
• CID: 5365045
• Update Time: 2025-07-23

3-[2-(2-fluorophenoxy)pyrimidin-5-yl]-1-phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-[2-(2-fluorophenoxy)pyrimidin-5-yl]-3-phenylurea
• 3-[2-(2-fluorophenoxy)pyrimidin-5-yl]-1-phenylurea

• Inchi： 1S/C17H13FN4O2/c18-14-8-4-5-9-15(14)24-17-19-10-13(11-20-17)22-16(23)21-12-6-2-1-3-7-12/h1-11H,(H2,21,22,23)
• InChI Key： CUEDUVPWOMMZFN-UHFFFAOYSA-N
• SMILES： N(C1=CN=C(OC2=CC=CC=C2F)N=C1)C(NC1=CC=CC=C1)=O

Additional information on 3-[2-(2-fluorophenoxy)pyrimidin-5-yl]-1-phenylurea

Professional Introduction to Compound with CAS No. 1396714-80-9 and Product Name: 3-[2-(2-fluorophenoxy)pyrimidin-5-yl]-1-phenylurea

The compound identified by the CAS number 1396714-80-9 and the product name 3-[2-(2-fluorophenoxy)pyrimidin-5-yl]-1-phenylurea represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The structural composition of this compound includes a pyrimidine core linked to a phenylurea moiety, with a 2-fluorophenoxy substituent at the 2-position of the pyrimidine ring. Such a configuration suggests promising interactions with biological targets, making it a valuable candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of molecules incorporating fluorine atoms. The presence of a 2-fluorophenoxy group in this compound is particularly noteworthy, as fluorinated aromatic rings are known to enhance metabolic stability, binding affinity, and overall pharmacological activity. This feature has been extensively studied in various drug candidates, where fluorine substitution leads to improved pharmacokinetic properties. The pyrimidine ring, a common scaffold in many bioactive molecules, further contributes to the compound's potential by providing a platform for hydrogen bonding and other critical interactions with biological targets.

The phenylurea moiety present in the molecular structure of 3-[2-(2-fluorophenoxy)pyrimidin-5-yl]-1-phenylurea is another key feature that merits discussion. Urea-based compounds have long been recognized for their versatility in medicinal chemistry, often serving as crucial components in drug design. The phenyl group attached to the urea moiety not only enhances the lipophilicity of the molecule but also introduces additional sites for interaction with biological targets. This dual functionality makes phenylureas particularly attractive for developing small-molecule inhibitors and activators.

Current research in the field of medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SARs) in optimizing drug candidates. The compound under discussion aligns well with this trend, as its design incorporates multiple functional groups that can be systematically modified to fine-tune its pharmacological properties. The fluorophenoxy substituent, for instance, can be explored for its impact on receptor binding affinity, while the pyrimidine and phenylurea components offer opportunities for modulating metabolic pathways and target specificity.

Recent studies have highlighted the role of pyrimidine derivatives in addressing various therapeutic challenges. Pyrimidines are fundamental building blocks in nucleic acids and serve as precursors to many biologically active compounds. Their ability to interact with enzymes and receptors makes them ideal candidates for drug development. In particular, pyrimidine-based inhibitors have shown promise in treating conditions such as cancer, infectious diseases, and inflammatory disorders. The compound 3-[2-(2-fluorophenoxy)pyrimidin-5-yl]-1-phenylurea, with its integrated pyrimidine core, stands out as a potential contributor to this growing field.

The integration of computational methods into drug discovery has revolutionized how researchers approach molecular design. Advanced computational techniques allow for the rapid screening of vast libraries of compounds, predicting their binding affinities and pharmacokinetic properties with remarkable accuracy. In the case of 3-[2-(2-fluorophenoxy)pyrimidin-5-yl]-1-phenylurea, computational modeling has been instrumental in understanding its interactions with potential biological targets. These models not only guide experimental design but also provide insights into how structural modifications might enhance its therapeutic efficacy.

Experimental validation plays a critical role in translating computational predictions into tangible results. Synthesis and characterization of 3-[2-(2-fluorophenoxy)pyrimidin-5-yl]-1-phenylurea have been conducted using state-of-the-art techniques to ensure high purity and yield. Spectroscopic methods such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) have confirmed the molecular structure, while X-ray crystallography has provided detailed insights into its three-dimensional conformation. These experimental advancements are essential for establishing a robust foundation for further pharmacological studies.

The potential applications of this compound extend across multiple therapeutic areas. Its unique structural features suggest utility in developing treatments for neurological disorders, where precise targeting is often required. Additionally, its compatibility with fluorinated aromatic rings positions it as a candidate for antiviral and anticancer therapies. The ability to modulate both metabolic stability and binding affinity makes it particularly versatile for addressing complex biological pathways.

Collaborative efforts between academia and industry are increasingly vital in advancing pharmaceutical research. The development of novel compounds like 3-[2-(2-fluorophenoxy)pyrimidin-5-yl]-1-phenylurea benefits from interdisciplinary approaches that combine expertise in organic synthesis, medicinal chemistry, biochemistry, and computational biology. Such collaborations foster innovation by leveraging diverse perspectives and resources, ultimately accelerating the journey from laboratory discovery to clinical application.

Future directions for research on this compound include exploring its mechanism of action through detailed biochemical assays and cellular studies. Understanding how it interacts with specific enzymes or receptors will provide critical insights into its therapeutic potential and help identify possible side effects or off-target effects. Furthermore, exploring analogs derived from this core structure may uncover additional compounds with enhanced properties or novel mechanisms of action.

The significance of fluorinated aromatic compounds cannot be overstated in modern drug development. The fluorophenoxy group in 3-[2-(2-fluorophenoxy)pyrimidin-5-yl]-1-phenylurea exemplifies how strategic incorporation of fluorine can lead to improved drug candidates. Fluorine atoms can influence various aspects of molecular behavior, including lipophilicity, metabolic stability, and electronic properties. As such, fluorinated derivatives continue to be extensively studied and utilized in pharmaceutical innovation.

In conclusion,3-[2-(2-fluorophenoxy)pyrimidin-5-yl]-1-phenylurea, identified by CAS No. 1396714-80-9, represents a promising entity in pharmaceutical chemistry with significant potential for further development. Its unique structural features—comprising a pyrimidine core linked to a phenylurea moiety with a 2-fluorophenoxy substituent—position it as an attractive candidate for addressing various therapeutic challenges. Through continued research spanning computational modeling, synthetic chemistry, and biological evaluation, this compound holds promise for contributing to next-generation treatments across multiple disease areas.